Cas no 2138281-92-0 (Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)-)

• Product Name: Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)-
• CAS No: 2138281-92-0
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 5288199
• Update Time: 2025-08-03

Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)-

• Inchi： 1S/C10H17BrO/c1-10(7-11,8-2-3-8)5-4-9-6-12-9/h8-9H,2-7H2,1H3
• InChI Key： KJCYYDAOZZXWMD-UHFFFAOYSA-N
• SMILES： O1CC1CCC(C1CC1)(C)CBr

Additional information on Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)-

Comprehensive Analysis of Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- (CAS No. 2138281-92-0)

In the realm of specialty chemicals, Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- (CAS No. 2138281-92-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclopropyl and bromo functional groups, is a subject of interest in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals frequently search for terms like "Oxirane derivatives," "brominated epoxides," and "CAS 2138281-92-0 applications," reflecting its growing relevance in innovation-driven sectors.

The molecular architecture of Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- combines a reactive epoxide ring with a branched alkyl chain, enabling selective chemical transformations. This property aligns with current trends in green chemistry and atom-efficient synthesis, where precision and minimal waste are prioritized. Recent studies highlight its potential as a building block for bioactive molecules, addressing demands for sustainable drug discovery. Searches for "epoxide reactivity" and "cyclopropyl-containing compounds" often lead to discussions about this compound's role in modern organic synthesis.

From an industrial perspective, CAS 2138281-92-0 is valued for its stability under controlled conditions, making it suitable for high-value chemical manufacturing. Its bromo substituent offers a handle for further functionalization, a feature exploited in catalysis research and polymer modification. Notably, queries like "how to handle brominated epoxides safely" and "cyclopropyl group effects on reactivity" underscore the need for detailed technical guidance, which this article aims to provide.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under standard guidelines, proper handling of Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- requires adherence to Good Laboratory Practices (GLP). The compound's biodegradability and eco-toxicity profile are areas of active research, resonating with global interest in "sustainable chemical alternatives." Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize its purity and stability, topics frequently searched by quality control specialists.

In conclusion, Oxirane, 2-(4-bromo-3-cyclopropyl-3-methylbutyl)- exemplifies the intersection of innovation and practicality in chemical science. Its multifaceted applications—from pharmaceutical intermediates to material engineering—coupled with its structural uniqueness, ensure its continued relevance. As industries evolve toward circular economy models, compounds like this will play a critical role in shaping future technologies.